Cas no 1142946-83-5 (4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid)

4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid structure
1142946-83-5 structure
Product Name:4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid
CAS No:1142946-83-5
MF:C9H16BNO2S
MW:213.1048412323
CID:2152374
PubChem ID:68859615
Update Time:2025-04-21

4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid
    • [4-(diethylaminomethyl)thiophen-2-yl]boronic acid
    • (4-[(Diethylamino)methyl]thiophen-2-yl)boronicacid
    • 1142946-83-5
    • DTXSID101227444
    • B-[4-[(Diethylamino)methyl]-2-thienyl]boronic acid
    • (4-[(Diethylamino)methyl]thiophen-2-yl)boronic acid
    • {4-[(diethylamino)methyl]thiophen-2-yl}boronic acid
    • SCHEMBL3971310
    • AB87806
    • Inchi: 1S/C9H16BNO2S/c1-3-11(4-2)6-8-5-9(10(12)13)14-7-8/h5,7,12-13H,3-4,6H2,1-2H3
    • InChI Key: KHULAOMARCATMS-UHFFFAOYSA-N
    • SMILES: S1C(B(O)O)=CC(=C1)CN(CC)CC

Computed Properties

  • Exact Mass: 213.0994801Da
  • Monoisotopic Mass: 213.0994801Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.9Ų
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